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Compound of Interest

Compound Name: 2-(4-Amino-3-nitrophenyl)ethanol

Cat. No.: B12936302

Get Quote

Target Audience: Researchers, Process Scientists, and Drug Development Professionals

Compound: 2-(4-Amino-3-nitrophenyl)ethanol (CAS: 15896-61-4)

Introduction and Strategic Rationale
2-(4-Amino-3-nitrophenyl)ethanol is a highly versatile building block utilized in the

development of advanced pharmaceutical intermediates and specialized cosmetic dyes. The

molecule features an orthogonal set of reactive handles—a primary amine, a nitro group, and a

primary alcohol—which allows for precise, site-selective downstream functionalization.

Direct nitration of the commercially available precursor, 4-aminophenethyl alcohol (CAS: 104-

10-9), is synthetically unviable. The highly oxidizing conditions of electrophilic aromatic nitration

rapidly degrade the unprotected primary amine and oxidize the primary alcohol, leading to

complex, low-yielding mixtures[1]. To establish a scalable, self-validating protocol, we employ a

robust three-step Protection-Nitration-Deprotection sequence.

Mechanistic Causality & E-E-A-T Principles
Global Di-Protection (Acetylation): Treatment with acetic anhydride neutralizes the

vulnerability of both the amine and the alcohol. Crucially, the resulting acetamido group
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serves as a moderate ortho/para-directing group. Because the para position is sterically

blocked by the ethyl acetate moiety, nitration is directed exclusively to the 3-position (ortho to

the amine)[2].

Electrophilic Aromatic Substitution (EAS): Using a mixed-acid system (HNO₃/H₂SO₄) at

strictly controlled sub-zero temperatures (-5 °C to 0 °C) prevents thermal runaway and

suppresses the formation of over-nitrated byproducts (e.g., 3,5-dinitro derivatives).

Global Deprotection (Hydrolysis): Base-catalyzed hydrolysis efficiently cleaves both the ester

and amide bonds in a single step, regenerating the primary alcohol and liberating the target

amine.

Synthesis Workflow Visualization
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4-Aminophenethyl alcohol
(CAS: 104-10-9)

Step 1: Di-Protection
Ac2O, Pyridine, 0 °C to RT

4-(Acetamido)phenethyl acetate
(Protected Intermediate)

Step 2: Electrophilic Aromatic Nitration
HNO3 / H2SO4, -5 °C to 0 °C

4-(Acetamido)-3-nitrophenethyl acetate
(Nitrated Intermediate)

Step 3: Global Deprotection
NaOH (aq), MeOH, Reflux

2-(4-Amino-3-nitrophenyl)ethanol
(CAS: 15896-61-4)

Click to download full resolution via product page

Figure 1: Scalable 3-step synthesis workflow for 2-(4-Amino-3-nitrophenyl)ethanol.

Experimental Protocols (Self-Validating Systems)
Step 1: Synthesis of 4-(Acetamido)phenethyl acetate (Di-
Protection)
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Objective: Mask the reactive amine and alcohol to prevent oxidative degradation.

Setup: Charge a 2 L round-bottom flask with 4-aminophenethyl alcohol (100 g, 0.73 mol) and

anhydrous dichloromethane (800 mL). Add pyridine (144 g, 1.82 mol, 2.5 eq) and cool the

mixture to 0 °C using an ice-salt bath.

Addition: Dropwise add acetic anhydride (164 g, 1.60 mol, 2.2 eq) over 1 hour, maintaining

the internal temperature strictly below 5 °C.

Reaction: Remove the cooling bath and stir at room temperature for 4 hours.

In-Process Control (IPC): Monitor via TLC (DCM:MeOH 9:1) until the starting material is

fully consumed.

Workup: Wash the organic layer with 1M HCl (3 × 300 mL) to remove residual pyridine,

followed by saturated NaHCO₃ (300 mL) and brine (300 mL). Dry over anhydrous Na₂SO₄,

filter, and concentrate under reduced pressure to yield a white solid.

Step 2: Synthesis of 4-(Acetamido)-3-nitrophenethyl
acetate (Nitration)
Objective: Regioselective introduction of the nitro group ortho to the acetamido directing group.

Setup: Dissolve 4-(Acetamido)phenethyl acetate (150 g, 0.68 mol) in concentrated H₂SO₄

(450 mL) at 0 °C.

Nitration: Prepare a nitrating mixture of fuming HNO₃ (45 g, 0.71 mol, 1.05 eq) and

concentrated H₂SO₄ (50 mL). Add this mixture dropwise to the reaction flask over 2 hours,

maintaining the internal temperature between -5 °C and 0 °C to prevent over-nitration[1].

Reaction: Stir for an additional 30 minutes at 0 °C.

IPC: HPLC analysis to confirm <2% unreacted starting material.

Workup: Carefully pour the reaction mixture over crushed ice (2 kg) with vigorous stirring.

Filter the resulting yellow precipitate, wash extensively with cold water until the filtrate is pH

neutral, and dry in a vacuum oven at 45 °C.
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Step 3: Synthesis of 2-(4-Amino-3-nitrophenyl)ethanol
(Global Deprotection)
Objective: Cleave the ester and amide groups to yield the final product.

Setup: Suspend 4-(Acetamido)-3-nitrophenethyl acetate (160 g, 0.60 mol) in methanol (600

mL).

Hydrolysis: Add 2M aqueous NaOH (900 mL, 1.80 mol, 3.0 eq). Heat the mixture to reflux

(approx. 70 °C) for 4 hours.

Reaction:

IPC: Monitor via HPLC until both the di-protected and mono-protected intermediates are

fully consumed.

Workup: Cool to room temperature and concentrate under reduced pressure to remove

methanol. Neutralize the aqueous residue with 2M HCl to pH 7. Extract the aqueous layer

with ethyl acetate (3 × 500 mL). Combine the organic layers, wash with brine, dry over

Na₂SO₄, and evaporate to yield the crude product. Recrystallize from ethanol/water to afford

pure 2-(4-Amino-3-nitrophenyl)ethanol as a light yellow to brown solid.

Quantitative Data Summary
The following table summarizes the expected yields, purities, and validation methods for a 100

g scale-up batch.
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Step
Product /
Intermediate

Expected Yield
(%)

Target Purity
(HPLC)

IPC /
Validation
Method

1

4-

(Acetamido)phen

ethyl acetate

92 - 95% > 98.0%

TLC

(DCM:MeOH

9:1), ¹H-NMR

2

4-(Acetamido)-3-

nitrophenethyl

acetate

85 - 88% > 97.5%

HPLC (C18,

MeCN/H₂O), UV

254 nm

3

2-(4-Amino-3-

nitrophenyl)ethan

ol

88 - 90% > 99.0%

HPLC, LC-MS

(m/z 183.07

[M+H]⁺)

Overall Final Product ~ 70 - 75% > 99.0%
Melting Point,

NMR, LC-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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